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Compound of Interest

Compound Name: 2-Methoxy-6-methylbenzaldehyde

Cat. No.: B112759 Get Quote

Technical Guide: Physicochemical Properties of
2-Methoxy-6-methylbenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of 2-Methoxy-6-
methylbenzaldehyde, a key intermediate in various synthetic pathways. The information

herein is intended to support research and development activities by providing reliable data

and standardized experimental protocols.

Core Physical Properties
2-Methoxy-6-methylbenzaldehyde (CAS No. 54884-55-8) is an aromatic aldehyde with the

molecular formula C₉H₁₀O₂. At room temperature, it presents as a white to yellow liquid or

semi-solid. Key physical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b112759?utm_src=pdf-interest
https://www.benchchem.com/product/b112759?utm_src=pdf-body
https://www.benchchem.com/product/b112759?utm_src=pdf-body
https://www.benchchem.com/product/b112759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₉H₁₀O₂ PubChem[1]

Molecular Weight 150.17 g/mol PubChem[1]

Melting Point 40-41°C ChemicalBook[2], ChemBK[3]

Boiling Point 256°C ChemBK[3]

Physical Form
White to yellow liquid or semi-

solid or solid
Sigma-Aldrich

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail standardized laboratory protocols for measuring the melting and

boiling points of organic compounds such as 2-Methoxy-6-methylbenzaldehyde.

Determination of Melting Point
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. This protocol is based on the capillary method.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Heating bath (oil or metal block)

Procedure:

Sample Preparation: A small amount of finely powdered 2-Methoxy-6-methylbenzaldehyde
is introduced into a capillary tube, which is then tapped gently to pack the sample to a height
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of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. The assembly is then placed in the heating bath.

Heating: The bath is heated slowly, with a rate of temperature increase of approximately 1-

2°C per minute as the expected melting point is approached.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the entire sample becomes liquid are

recorded. This range represents the melting point. For a pure substance, this range is

typically narrow.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube or aluminum block)

Beaker

Procedure:

Sample Preparation: A small amount of liquid 2-Methoxy-6-methylbenzaldehyde is placed

in the test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)

into the liquid in the test tube.
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Apparatus Setup: The test tube is attached to a thermometer, and the assembly is immersed

in a heating bath.

Heating: The bath is heated gently. As the temperature rises, air trapped in the capillary tube

will slowly bubble out.

Observation: Upon reaching the boiling point, a rapid and continuous stream of bubbles will

emerge from the capillary tube. The heat source is then removed, and the liquid is allowed to

cool. The temperature at which the bubbling stops and the liquid begins to enter the capillary

tube is recorded as the boiling point.

Synthesis Workflow
The following diagram illustrates a common synthetic route for 2-Methoxy-6-
methylbenzaldehyde, starting from 1-methoxy-2,3-dimethylbenzene.[4] This workflow is

crucial for understanding the production of this intermediate for drug development and other

research applications.
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Caption: Synthesis of 2-Methoxy-6-methylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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